Cas no 90156-12-0 (Propanedial, [(3,4,5-trimethoxyphenyl)methylene]-)

• Product Name: Propanedial, [(3,4,5-trimethoxyphenyl)methylene]-
• CAS No: 90156-12-0
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 793060
• PubChem ID: 13214373
• Update Time: 2025-04-19

Propanedial, [(3,4,5-trimethoxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Propanedial, [(3,4,5-trimethoxyphenyl)methylene]-
• 2-[(3,4,5-trimethoxyphenyl)methylidene]propanedial
• [(3,4,5-Trimethoxyphenyl)methylidene]propanedial
• 90156-12-0
• DTXSID10528700

• Inchi： 1S/C13H14O5/c1-16-11-5-9(4-10(7-14)8-15)6-12(17-2)13(11)18-3/h4-8H,1-3H3
• InChI Key： KFTAPTGFKCXWKI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(/C=C(\C=O)/C=O)=CC=1OC)OC

Computed Properties

• Exact Mass: 250.08412354g/mol
• Monoisotopic Mass: 250.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.8Ų